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Bimiralisib Efficacy Data from Clinical Trials

Cancer Type
Trial
Phase

Prior
Therapies
(Median)

Dosing
Schedule

RECIST
Version

Objective
Response
Rate
(ORR)

Median
Progression-
Free
Survival
(PFS)

Key Findings

NOTCH1-mutant
HNSCC [1]

Phase II Chemotherapy
&

Immunotherapy

140 mg, 2
days/week

[1]

RECIST
1.1 [1]

17% (1 of
6

evaluable
pts)

5 months (all
8 pts) [1]

One
confirmed

partial
response

(49%
reduction);

prolonged
stable disease

observed [1]

Relapsed/Refractory
Lymphoma [2]

Phase

I/II

5 lines [2] 60 mg or

80 mg,
daily [2]

Revised

Cheson
Criteria

[2]

14% (7 of

50 pts) [2]

Not specified

[2]

Modest

efficacy with
significant

toxicity in
heavily

pretreated
population [2]

Advanced Solid
Tumors [3] [4]

Phase I Not specified Multiple
Schedules

RECIST
1.1

One
Partial
Response
[3] [4]

Not primary
endpoint

Partial
response in a

HNSCC
patient with a

NOTCH1
mutation;

established
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RECIST
Version

Objective
Response
Rate
(ORR)

Median
Progression-
Free
Survival
(PFS)

Key Findings

recommended

Phase II dose
[3] [4]

Mycosis Fungoides
(Topical) [5]

Proof-
of-

Concept

Topical
therapies

2% gel,
daily

CAILS* 0% (0 of 9
pts)

Not
applicable

No clinical
efficacy

despite
achieving

meaningful
cutaneous

drug levels [5]

*CAILS (Composite Assessment of Index Lesion Severity) is a disease-specific assessment tool for cutaneous T-cell lymphoma,

not RECIST [5].

Experimental Protocols for RECIST Assessment

The methodology for assessing tumor response with RECIST in bimiralisib trials followed a structured workflow.
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Patient Screening & Baseline Imaging

Identify & Measure Target Lesions

Initiate Bimiralisib Treatment

Follow-up Imaging (e.g., every 6 weeks)

Tumor Measurement & Response Categorization

RECIST 1.1 Rules

Data Analysis: ORR, PFS, DOR

Click to download full resolution via product page

The key methodological steps include:

Patient Selection: Trials enrolled patients with advanced, treatment-refractory cancers. Specific studies, like the one in
HNSCC, required the presence of a NOTCH1 loss-of-function mutation confirmed by clinical sequencing [1].

Baseline Tumor Assessment: At the start of the study, baseline imaging (primarily CT scans) was performed. Following
RECIST 1.1 guidelines [6] [7]:

Target Lesions: Up to 5 representative lesions in total (maximum of 2 per organ) were selected and measured. The
sum of their longest diameters was calculated as the baseline sum [6].

Non-Target Lesions: All other lesions were identified and followed qualitatively for presence or absence [6].
Treatment and Follow-up Imaging: Patients received bimiralisib on the protocol-defined schedule. Tumor assessments

via CT imaging were repeated at regular intervals, typically every 6 weeks [1].
Response Evaluation per RECIST 1.1: Tumor measurements from follow-up scans were compared to baseline and

categorized as follows [6]:
Complete Response (CR): Disappearance of all target and non-target lesions.

Partial Response (PR): At least a 30% decrease in the sum of diameters of target lesions, with no progression in
non-target lesions.

Stable Disease (SD): Neither sufficient shrinkage to qualify for PR nor sufficient increase to qualify for progressive
disease.

Progressive Disease (PD): At least a 20% increase in the sum of diameters of target lesions, or the appearance of
one or more new lesions.
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Biomarker Correlative Studies: Some trials incorporated exploratory biomarker analyses, such as assessing circulating
tumor DNA (ctDNA) for NOTCH1 mutations and performing immunohistochemistry on tumor samples to measure
cleaved NOTCH1 protein levels, to validate the molecular target [1].

Key Insights on RECIST and Bimiralisib

RECIST is a Gold Standard but Has Limitations: RECIST 1.1 is the established standard for objective response
assessment in solid tumor trials [7]. However, for newer targeted therapies, changes in tumor size alone may not fully

capture clinical benefit, as these drugs can cause tumor necrosis without immediate shrinkage [7].
Intermittent Dosing Improved Tolerability: The Phase I solid tumor trial found that intermittent dosing schedules (e.g.,

bimiralisib taken 2 consecutive days per week) resulted in fewer high-grade adverse events like hyperglycemia, while
maintaining drug exposure, making this schedule preferable for further development [3] [4].

Context of Use is Critical: The modest ORR of bimiralisib must be interpreted in the context of heavily pre-treated,
refractory patient populations. In these settings, achieving stable disease or a limited partial response can be

meaningful, as reflected in the median PFS of 5 months for HNSCC patients [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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